Cas no 1261949-48-7 (4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid)
1261949-48-7 structure
Product Name:4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid
CAS No:1261949-48-7
MF:C14H10F2O2
MW:248.224811077118
MDL:MFCD18319660
CID:1037811
PubChem ID:53225578
Update Time:2025-04-20
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4',6-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid
- 4-fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid
- ACMC-209b73
- AK107878
- ANW-18781
- CTK8A9798
- KB-239603
- MolPort-015-152-827
- CS-0209701
- 4',6-Difluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
- [1,1'-Biphenyl]-3-carboxylic acid, 4',6-difluoro-3'-methyl-
- DTXSID60689310
- AKOS015888654
- 4',6-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylicacid
- 1261949-48-7
- BS-20258
- MFCD18319660
- 4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid
-
- MDL: MFCD18319660
- Inchi: 1S/C14H10F2O2/c1-8-6-9(2-4-12(8)15)11-7-10(14(17)18)3-5-13(11)16/h2-7H,1H3,(H,17,18)
- InChI Key: GTBMSYYTCWCQDO-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C)C=1)F
Computed Properties
- Exact Mass: 248.06500
- Monoisotopic Mass: 248.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 3.6
Experimental Properties
- Color/Form: No date available
- Density: 1.3±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 381.6±42.0 °C at 760 mmHg
- Flash Point: 184.6±27.9 °C
- PSA: 37.30000
- LogP: 3.63840
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121720-5g |
4',6-Difluoro-3'-methyl-[1,1'-biphenyl]-3-carboxylic acid |
1261949-48-7 | 95% | 5g |
400.00 USD | 2021-06-16 | |
| TRC | F591698-100mg |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | F591698-250mg |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | F591698-500mg |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | F591698-1g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 1g |
$333.00 | 2023-05-18 | ||
| abcr | AB326728-1 g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid; 96% |
1261949-48-7 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB326728-1g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid, 96%; . |
1261949-48-7 | 96% | 1g |
€246.00 | 2024-06-08 | |
| A2B Chem LLC | AA36364-1g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 96% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AA36364-5g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 96% | 5g |
$532.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280371-1g |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid |
1261949-48-7 | 96% | 1g |
¥1477.00 | 2024-08-09 |
4-Fluoro-3-(4-fluoro-3-methylphenyl)benzoic acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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